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Compound of Interest

Compound Name: EXP3179

Cat. No.: B142375 Get Quote

Researchers and drug development professionals handling EXP3179, an active metabolite of

Losartan, must adhere to stringent safety and disposal protocols to ensure a safe laboratory

environment and compliance with regulatory standards. This guide provides essential, step-by-

step procedures for the proper disposal of EXP3179, based on established chemical safety

principles.

Quantitative Data Summary
For safe handling and disposal, key quantitative data for the parent compound, Losartan

Potassium, is summarized below. This information should be considered as a baseline for

handling EXP3179 in the absence of a specific Safety Data Sheet (SDS).
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Property Value Source

Physical State Solid (Crystalline) [1]

Color White to off-white [1]

Solubility Freely soluble in water [1]

Environmental Hazard
Not classified as

environmentally hazardous
[2]

Disposal Recommendation

Dispose of in a regulated

landfill site or other approved

method for hazardous or toxic

wastes in accordance with

national and local legislation.

Experimental Protocol: Proper Disposal of EXP3179
The following protocol outlines the necessary steps for the safe disposal of EXP3179 waste in

a laboratory setting. This procedure is based on general principles of hazardous waste

management and information available for its parent compound, Losartan Potassium.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, chemical-resistant gloves,

lab coat.

Designated, compatible, and clearly labeled hazardous waste container.

Waste disposal tags or labels as required by your institution.

Spill containment materials.

Procedure:

Waste Identification and Segregation:
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All waste materials containing EXP3179, including unused product, contaminated labware

(e.g., pipette tips, vials), and cleaning materials from spills, must be treated as chemical

waste.

Segregate EXP3179 waste from other incompatible waste streams to prevent accidental

reactions.

Containerization:

Collect all EXP3179 waste in a designated, leak-proof container that is compatible with the

chemical. The original container can be used if it is in good condition.

Ensure the container is kept tightly sealed except when adding waste.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"EXP3179 (Losartan Carboxaldehyde)".

Include the approximate concentration and quantity of the waste.

Attach any additional waste tags required by your institution's Environmental Health and

Safety (EHS) department.

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from heat, ignition sources, and incompatible materials.

Disposal of Empty Containers:

Empty containers that held EXP3179 must be triple-rinsed with a suitable solvent.

Collect the rinsate as hazardous waste and add it to the designated EXP3179 waste

container.
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After triple-rinsing, deface the original label on the container before disposing of it as

regular laboratory glass or plastic waste, in accordance with institutional procedures.

Waste Pickup and Disposal:

Once the waste container is full, or in accordance with your laboratory's waste

accumulation time limits, arrange for pickup by your institution's EHS or a licensed

hazardous waste disposal contractor.

Do not dispose of EXP3179 down the drain or in the regular trash. All chemical waste

must be disposed of through approved channels.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of EXP3179, from

waste generation to final disposal.
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Caption: Logical workflow for the proper disposal of EXP3179 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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